Cas no 25216-76-6 (2-chloroethyl N-(3-bromophenyl)carbamate)

• Product Name: 2-chloroethyl N-(3-bromophenyl)carbamate
• CAS No: 25216-76-6
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• MDL: MFCD01006620
• CID: 4643078
• PubChem ID: 122163634
• Update Time: 2025-05-20

2-chloroethyl N-(3-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-bromophenyl)-, 2-chloroethyl ester
• 2-chloroethyl N-(3-bromophenyl)carbamate

• MDL： MFCD01006620
• Inchi： 1S/C9H9BrClNO2/c10-7-2-1-3-8(6-7)12-9(13)14-5-4-11/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： IIKCRHUVYQTOJD-UHFFFAOYSA-N
• SMILES： C(OCCCl)(=O)NC1=CC=CC(Br)=C1

Additional information on 2-chloroethyl N-(3-bromophenyl)carbamate

Comprehensive Overview of 2-Chloroethyl N-(3-Bromophenyl)carbamate (CAS No. 25216-76-6): Properties, Applications, and Research Insights

2-Chloroethyl N-(3-bromophenyl)carbamate, identified by its CAS number 25216-76-6, is a specialized organic compound that has garnered attention in both academic and industrial research. This compound belongs to the carbamate family, which is widely studied for its diverse chemical properties and potential applications. The presence of both chloroethyl and bromophenyl groups in its structure makes it a unique candidate for various synthetic and functional applications.

In recent years, the demand for halogenated carbamates has increased due to their role as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in the structure-activity relationship (SAR) of compounds like 2-chloroethyl N-(3-bromophenyl)carbamate, as it offers insights into designing molecules with targeted biological or physical properties. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized.

The compound's molecular formula, C9H9BrClNO2, highlights its distinct composition, which contributes to its reactivity and stability under various conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify this compound. These methods are critical for ensuring purity, especially in applications where precise chemical interactions are required.

One of the most frequently searched topics related to carbamate derivatives is their potential in drug discovery. While 2-chloroethyl N-(3-bromophenyl)carbamate is not a drug itself, its structural motifs are valuable for medicinal chemists exploring new enzyme inhibitors or receptor modulators. This ties into broader discussions about personalized medicine and the need for novel chemical entities to address unmet medical needs.

From an industrial perspective, the compound's role in polymer chemistry and material science is another area of interest. Its halogenated groups can serve as reactive sites for cross-linking or functionalization, making it useful in designing high-performance materials. This is particularly relevant given the current focus on smart materials and nanotechnology, where precise molecular control is essential.

Environmental and safety considerations are also paramount when working with halogenated compounds. Researchers emphasize the importance of proper handling, storage, and disposal to minimize ecological impact. This aligns with global initiatives like REACH and OECD guidelines, which advocate for responsible chemical management.

In summary, 2-chloroethyl N-(3-bromophenyl)carbamate (CAS No. 25216-76-6) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and reactivity make it a valuable tool for researchers exploring chemical synthesis, material innovation, and biological applications. As the scientific community continues to prioritize sustainability and efficiency, compounds like this will remain at the forefront of innovation.